Cas no 1261936-06-4 (4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid)
1261936-06-4 structure
Product Name:4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
CAS No:1261936-06-4
MF:C13H8F3NO2
MW:267.203333854675
CID:2764588
PubChem ID:53229522
Update Time:2025-04-21
4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID30692679
- 1261936-06-4
- MFCD18323671
- 4-(4-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
- 4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
-
- Inchi: 1S/C13H8F3NO2/c14-13(15,16)9-3-1-8(2-4-9)10-5-6-17-7-11(10)12(18)19/h1-7H,(H,18,19)
- InChI Key: APTBQPGYWYCBIL-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=CN=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 267.05071298Da
- Monoisotopic Mass: 267.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
1261936-06-4 (4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent